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Nomenclature and Identification

(S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid is a derivative of L-a-aminoadipic acid,
a six-carbon analogue of glutamic acid. The molecule features a tert-butoxycarbonyl (Boc)
protecting group on the alpha-amino group, which is crucial for its application in peptide
synthesis. This protecting group enhances stability and allows for controlled, selective
reactions.[1]

Common synonyms and identifiers for this compound include:

Boc-L-a-aminoadipic acid[1][2]

Boc-L-Aad-OH[1]

(S)-2-(tert-Butoxycarbonylamino)hexanedioic acid

N-Boc-L-alpha-aminoadipic acid
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(S)-N-Boc-2-aminoadipic acid

Boc-L-Homoglutamic acid

(2S)-2-[(tert-butoxycarbonyl)amino]hexanedioic acid

CAS Number: 77302-72-8[1][3]

Physicochemical Properties

The fundamental properties of (S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid are
summarized below. These data are essential for experimental design, including solvent
selection, reaction temperature, and purification methods.

Property Value References
Molecular Formula C11H19NOs [11121[3]
Molecular Weight 261.27 g/mol [2][3]
White to off-white powder or
Appearance [11[4]
crystals
Purity 295% to =299% (HPLC) [11[2][3]
Melting Point 123 - 127 °C [1]
0-8°C, Sealed in dry
Storage Temperature [1][4]

conditions

(2S)-2-[(tert-
IUPAC Name butoxycarbonyl)amino]hexane

dioic acid

Core Applications and Experimental Workflows

The primary application for this reagent is as a specialized building block in Solid-Phase
Peptide Synthesis (SPPS). The Boc protecting group prevents the alpha-amine from
participating in unwanted side reactions during peptide chain elongation. It is removed under
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acidic conditions, typically with trifluoroacetic acid (TFA), to allow for the next amino acid
coupling.[5]

The diagram below illustrates the logical steps for incorporating a Boc-protected amino acid,
such as Boc-L-a-aminoadipic acid, into a growing peptide chain during SPPS.
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Click to download full resolution via product page

Boc-SPPS cycle for amino acid incorporation.

This protocol details the removal of the N-terminal Boc group from a resin-bound peptide, a
critical step before coupling with (S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid.

e Resin Preparation: Swell the peptide-resin (1.0 g) in dichloromethane (DCM, 15 mL) for 30
minutes in a suitable reaction vessel.

e Initial Wash: Drain the DCM and wash the resin twice with DCM (15 mL each) to remove any
residual solvents or impurities.

» Deprotection: Add a solution of 25-50% trifluoroacetic acid (TFA) in DCM (v/v, 15 mL) to the

resin.

o Reaction: Agitate the suspension at room temperature for 30 minutes. The N-terminal amine
is deprotected, forming a trifluoroacetate salt.

¢ Filtration: Drain the TFA solution from the reaction vessel.

e Washing: Wash the resin thoroughly to remove excess TFA and the cleaved tert-butyl
carbocation by-products.
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o Wash 3 times with DCM (15 mL each).
o Wash 2 times with isopropanol (15 mL each).

o Wash 3 times with DCM (15 mL each).

» Neutralization: To prepare the free amine for the subsequent coupling step, neutralize the
resin by washing with a 5-10% solution of N,N-diisopropylethylamine (DIEA) in DCM (v/v, 15
mL) for 5-10 minutes. Repeat the neutralization step.

e Final Wash: Wash the resin 3-5 times with DCM (15 mL each) to remove excess base. The
resin is now ready for the coupling of the next activated Boc-amino acid.[5]

Logical Relationships in Synthesis

The utility of (S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid stems from its bifunctional
nature: an acid-labile protected amine and two carboxylic acid groups. One carboxylic acid is
used for peptide backbone elongation, while the side-chain carboxylic acid can be used for
further modifications, such as conjugation or cyclization.
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(S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid
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Coupling Reagent
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Functional group reactivity of Boc-L-a-aminoadipic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Common synonyms for (S)-2-((tert-
Butoxycarbonyl)amino)hexanedioic acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113005#common-synonyms-for-s-2-tert-
butoxycarbonyl-amino-hexanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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